![molecular formula C9H7FO3 B6599978 2-(2-fluoro-5-formylphenyl)acetic acid CAS No. 1804386-91-1](/img/structure/B6599978.png)
2-(2-fluoro-5-formylphenyl)acetic acid
Overview
Description
2-(2-Fluoro-5-formylphenyl)acetic acid (FFA) is a compound that is commonly used in laboratory experiments for its unique properties. FFA is a fluorinated derivative of acetic acid, which is an organic compound that is widely used in both industrial and academic settings. It has been studied extensively for its biochemical and physiological effects, as well as its potential applications in scientific research. In
Scientific Research Applications
Synthesis and Chiral Derivatization
2-Fluoro-2-phenyl acetic acid, a closely related compound, was synthesized through fluorodeamination or fluorodehydroxylation and used as a chiral derivatizing agent. The enantiomers of secondary alcohols can be distinguished, and their enantiomeric excess determined by 19F NMR spectra of the corresponding esters (Hamman et al., 1987).
Fluorographic Detection in Biochemical Research
Acetic acid was used as a solvent in a fluorographic procedure involving 2,5-diphenyloxazole (PPO), providing a simple, sensitive, and efficient alternative method for radioactivity detection in polyacrylamide gels (Skinner & Griswold, 1983).
Chemical Reactivity and Spectroscopy
A comprehensive study on halogenated phenylacetic acids, including 2-(2-fluorophenyl)acetic acid, evaluated their reactivity, acidity, and vibrational spectra. This study is significant in understanding the chemical properties and spectroscopic behavior of these compounds (Srivastava et al., 2015).
Electrocatalytic Hydrogenation
Electrochemical hydrogenation of 2-(2-fluoro-4-biphenyl) propenoic acid, a compound structurally similar to 2-(2-fluoro-5-formylphenyl)acetic acid, was investigated. The process highlights the potential for electrocatalytic applications of fluoro-aryl acetic acids (Raju et al., 2002).
Solid-State Characterization in Pharmaceutical Development
The polymorphism of a pharmaceutical compound containing a fluoro-phenyl acetic acid moiety was studied using solid-state characterization methods, emphasizing the significance of these compounds in drug development (Katrincic et al., 2009).
Fries Rearrangement in Organic Synthesis
The Fries rearrangement of 2-fluorophenyl acetate, a related compound, was performed on a large scale, demonstrating the importance of fluoro-aryl acetic acids in organic synthesis and as building blocks in chemical industries (Yerande et al., 2014).
properties
IUPAC Name |
2-(2-fluoro-5-formylphenyl)acetic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7FO3/c10-8-2-1-6(5-11)3-7(8)4-9(12)13/h1-3,5H,4H2,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTRXQXSPQKWXPO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C=O)CC(=O)O)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7FO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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